Cas no 2171315-45-8 (3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide
• CAS No: 2171315-45-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5222975
• Update Time: 2025-10-13

3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 3-amino-1-ethyl-N-propyl-

• Inchi： 1S/C9H16N4O/c1-3-5-11-9(14)7-6-13(4-2)12-8(7)10/h6H,3-5H2,1-2H3,(H2,10,12)(H,11,14)
• InChI Key： JKGGWFRLEBLQLQ-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(NCCC)=O)C(N)=N1

Additional information on 3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide

3-Amino-1-Ethyl-N-Propyl-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

3-Amino-1-Ethyl-N-Propyl-1H-Pyrazole-4-Carboxamide (CAS No. 2171315-45-8) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The molecule features a pyrazole ring, a five-membered aromatic heterocycle, with substituents that include an amino group, an ethyl group, and a propyl group attached to the nitrogen atom. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of 3-amino-1-ethyl-N-propyl-1H-pyrazole-4-carboxamide involves a series of well-defined chemical reactions. The starting material is typically a pyrazole derivative, which undergoes various functional group transformations to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The use of catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis.

One of the most notable applications of 3-amino-1-Ethyl-N-propyl-pyrazole-carboxamide lies in its potential as a lead compound in drug discovery. Pyrazole derivatives are known for their ability to modulate various cellular pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. Recent studies have demonstrated that this compound exhibits promising anti-inflammatory and anti-cancer activities in vitro. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit key enzymes associated with chronic inflammatory conditions.

In addition to its pharmacological applications, 3-amino-pyrazole-carboxamide has also found utility in agrochemicals. Its ability to act as a plant growth regulator has been explored in recent agricultural studies. Field trials conducted in collaboration with agricultural research institutions have shown that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants.

The physical properties of 3-amino-pyrazole-carboxamide are also worth noting. It has a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and quality control during manufacturing processes.

From an environmental perspective, the ecological impact of 3-amino-pyrazole-carboxamide has been assessed through toxicity studies on aquatic organisms. Results indicate that it has low toxicity towards fish and algae at concentrations relevant to agricultural applications. This suggests that it may be an environmentally friendly alternative to traditional agrochemicals.

In conclusion, 3-amino-pyrazole-carboxamide (CAS No. 2171315-45-) represents a versatile compound with potential applications across multiple domains. Its unique chemical structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers in academia and industry alike.